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Compound of Interest

Bis(p-
Compound Name:
aminophenoxy)dimethylsilane

Cat. No.: B075184

Essential Safety and Handling Guide for Bis(p-
aminophenoxy)dimethyisilane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Bis(p-aminophenoxy)dimethylsilane. Adherence to these
guidelines is crucial for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Bis(p-aminophenoxy)dimethylsilane is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure.
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PPE Category

Specific Recommendation

Rationale

Hand Protection

Chemical-resistant gloves
(Butyl rubber or Neoprene
recommended). Nitrile gloves
may be used for incidental
contact but should be changed
immediately upon

contamination.

Protects against skin irritation
and absorption. Aromatic
amines can penetrate some

glove materials.

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be worn when there is a risk of

splashing.

Prevents eye irritation from

splashes or airborne particles.

Skin and Body Protection

A flame-retardant lab coat

worn over personal clothing.

Protects skin from accidental

contact and spills.

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved
respirator with an organic
vapor/particulate cartridge is

required.

Prevents respiratory tract
irritation from inhalation of dust

or vapors.

Quantitative Data Summary

The following table summarizes key quantitative data for Bis(p-

aminophenoxy)dimethylsilane:
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Property Value Reference
Molecular Formula C14H18N20:2Si [1]
Molecular Weight 274.39 g/mol [1]

CAS Number 1223-16-1 [1]

Melting Point 64 °C

Boiling Point 195-199 °C at 0.5 mmHg

Flash Point >110 °C

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Bis(p-aminophenoxy)dimethylsilane is essential to
minimize exposure and ensure safety.

Engineering Controls

» Ventilation: All work with Bis(p-aminophenoxy)dimethylsilane, especially when handling
the solid or creating solutions, must be conducted in a certified chemical fume hood.

» Designated Area: Establish a designated area for handling this compound, clearly marked
with appropriate hazard signs.

» Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station
and safety shower are readily accessible in the immediate work area.

Handling Protocol

o Preparation: Before starting any procedure, ensure all necessary PPE is worn correctly.
Gather all required equipment and reagents.

» Weighing: Tare a clean, dry weighing vessel inside the chemical fume hood. Carefully
transfer the desired amount of solid Bis(p-aminophenoxy)dimethylsilane to the vessel,
avoiding the creation of dust.
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 Dissolving: If preparing a solution, slowly add the solid to the solvent with stirring to prevent

splashing.

o Storage: Store Bis(p-aminophenoxy)dimethylsilane in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[2] Keep the

container tightly sealed.

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, before leaving the laboratory, and before eating, drinking, or smoking.

Preparation Handling (in Fume Hood) Post-Handling

Don PPE Gather Materials Weigh Solid Dissolve in Solvent Store Securely Decontaminate & Clean Personal Hygiene

Click to download full resolution via product page

Figure 1. Step-by-step workflow for the safe handling of Bis(p-
aminophenoxy)dimethylsilane.

Disposal Plan

Proper disposal of Bis(p-aminophenoxy)dimethylsilane and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste: Collect unused solid Bis(p-aminophenoxy)dimethylsilane and any
contaminated materials (e.g., weigh paper, disposable labware) in a dedicated, clearly
labeled, and sealed hazardous waste container.

o Liquid Waste: Collect solutions containing Bis(p-aminophenoxy)dimethylsilane in a
separate, labeled hazardous waste container. Do not mix with other solvent waste streams
unless compatibility is confirmed.

» Contaminated PPE: Heavily contaminated gloves, lab coats, and other disposable PPE
should be collected in a designated hazardous waste bag for disposal. Lightly contaminated
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items may be disposed of in regular lab waste, following institutional guidelines.

Decontamination and Disposal Procedure

» Surface Decontamination: Decontaminate all surfaces that may have come into contact with

the chemical. A solution of mild detergent and water can be used for initial cleaning, followed

by a rinse with an appropriate solvent (e.g., ethanol or isopropanol) if necessary. For spills,

follow the emergency procedures outlined below.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous liquid waste. Once decontaminated, the container can be

disposed of according to institutional guidelines, after defacing the label.

o Final Disposal: All collected hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company. Never dispose of Bis(p-aminophenoxy)dimethylsilane down the drain.

Waste Collection

Contaminated PPE Bag

Decontamination

Liquid Waste Container Decontaminate Surfaces Triple Rinse Empty Containers Arrange EHS Pickup

Final Disposal

Solid Waste Container

Click to download full resolution via product page

Figure 2. Logical workflow for the proper disposal of Bis(p-aminophenoxy)dimethylsilane

waste.

Emergency Procedures
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Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing while under the
safety shower. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. If not
breathing, begin artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
have them drink one to two glasses of water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
absorb the material with an inert absorbent
(e.g., vermiculite, sand) and place it in a sealed
container for disposal. For large spills, contact

your institution's EHS department immediately.

Experimental Protocol Example: Synthesis of Bis(p-
aminophenoxy)dimethylsilane

The following is a representative experimental protocol for the synthesis of Bis(p-

aminophenoxy)dimethylsilane.[3] All steps must be performed in a chemical fume hood with

appropriate PPE.
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e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a condenser, dissolve p-aminophenol in a suitable solvent such as
benzene.

o Addition of Base: Add an acid scavenger, such as triethylamine, to the reaction mixture.

» Addition of Silane: Slowly add dimethyldichlorosilane to the reaction mixture via the dropping
funnel at a controlled temperature (e.g., 40°C).

e Reaction: Allow the reaction to proceed for a specified time (e.g., 4 hours) with continuous
stirring.

o Workup: After the reaction is complete, the resulting mixture is filtered to remove the
triethylamine hydrochloride salt. The filtrate is then concentrated under reduced pressure.

 Purification: The crude product is purified by recrystallization or column chromatography to
yield pure Bis(p-aminophenoxy)dimethylsilane.

o Characterization: The structure and purity of the synthesized compound are confirmed using
techniques such as FT-IR and *H-NMR spectroscopy.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075184#personal-protective-equipment-for-handling-
bis-p-aminophenoxy-dimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b075184#personal-protective-equipment-for-handling-bis-p-aminophenoxy-dimethylsilane
https://www.benchchem.com/product/b075184#personal-protective-equipment-for-handling-bis-p-aminophenoxy-dimethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075184?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

